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Compound of Interest

Compound Name: Cardiogenol C hydrochloride

Cat. No.: B157344 Get Quote

Essential Safety and Handling Guide for
Cardiogenol C Hydrochloride
For researchers, scientists, and professionals in drug development, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

document provides immediate and essential safety and logistical information for the handling of

Cardiogenol C hydrochloride, a diaminopyrimidine compound instrumental in the

differentiation of embryonic stem cells into cardiomyocytes.[1] Adherence to these guidelines is

critical for minimizing risks and establishing safe laboratory practices.

Personal Protective Equipment (PPE)
When handling Cardiogenol C hydrochloride, which is a crystalline solid, appropriate

personal protective equipment must be worn to prevent skin and eye contact, as well as

inhalation.[2][3] The recommended PPE includes:

Eye and Face Protection: Safety glasses with side-shields are required.[2] If there is a risk of

splashing, chemical safety goggles should be used.

Hand Protection: Wear suitable, impervious chemical-resistant gloves.[2] Nitrile or neoprene

gloves are preferred.[4] Always inspect gloves for integrity before use and use proper glove

removal technique to avoid skin contact.
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Body Protection: A lab coat or a disposable gown made of lint-free, low-permeability fabric

with a solid front, long sleeves, and tight-fitting cuffs is mandatory to protect the skin.[2][5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not required.[2] However, if dust is generated or if exposure limits are exceeded,

a NIOSH-approved respirator should be used.[3]

Operational Plan for Safe Handling
A systematic approach to handling Cardiogenol C hydrochloride from receipt to disposal is

crucial for safety and to maintain the compound's integrity.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[2]

The recommended storage temperature is -20°C for long-term stability.

2. Preparation and Use:

All handling of the solid compound should be conducted in a well-ventilated area, preferably

in a chemical fume hood to avoid inhalation of any dust.[3]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling the compound.[2]

Do not eat, drink, or smoke in the area where the chemical is handled.[2]

3. Spill Management:

In case of a spill, evacuate personnel from the immediate area.

Avoid breathing dust.

Wear appropriate PPE, including respiratory protection if necessary.
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Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[3]

Clean the spill area thoroughly with soap and water.[3]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

Eye Contact: Immediately rinse cautiously with water for several minutes.[2] If contact lenses

are present, remove them if it is easy to do so. Continue rinsing. If eye irritation persists,

seek medical advice.[3]

Skin Contact: Wash the affected area with plenty of soap and water.[3] If skin irritation

occurs, seek medical advice.[3] Contaminated clothing should be removed and washed

before reuse.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If the

person feels unwell, call a poison center or doctor.[3]

Ingestion: Do NOT induce vomiting.[2] Clean the mouth with water and then drink plenty of

water. Never give anything by mouth to an unconscious person. Call a physician.[2]

Disposal Plan
All waste materials, including unused Cardiogenol C hydrochloride and contaminated

disposables (e.g., gloves, wipes), must be considered chemical waste.

Dispose of the contents and container to an approved waste disposal plant in accordance

with all local, state, and federal regulations.[2][3]

Do not let the product enter drains.[3]

Quantitative Data
The following table summarizes the available quantitative data for Cardiogenol C
hydrochloride. It is important to note that occupational exposure limits have not been

established for this compound.[2]
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Property Value Reference

Molecular Formula C₁₃H₁₆N₄O₂ • HCl [1]

Molecular Weight 296.8 g/mol [1]

Appearance Crystalline solid [2]

Solubility

DMF: 25 mg/mlDMSO: 20

mg/mlEthanol: 1 mg/mlPBS

(pH 7.2): 10 mg/ml

[1]

EC₅₀ (Cardiomyocyte

Differentiation)
0.1 µM [1]

Storage Temperature -20°C

Stability ≥ 4 years (at -20°C) [1]

Experimental Protocol: Induction of Cardiomyocyte
Differentiation
Cardiogenol C hydrochloride is a key small molecule used to induce the differentiation of

embryonic stem cells (ESCs) into cardiomyocytes.[1] The following is a representative protocol

for this application.

Materials:

Mouse embryonic stem cells (mESCs)

DMEM (Dulbecco's Modified Eagle Medium)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

LIF (Leukemia Inhibitory Factor)

Cardiogenol C hydrochloride stock solution (in DMSO)
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Hanging drop culture plates

Methodology:

mESC Culture: Culture mESCs on gelatin-coated plates in DMEM supplemented with 15%

FBS, Penicillin-Streptomycin, and LIF to maintain pluripotency.

Embryoid Body (EB) Formation:

Harvest mESCs and resuspend them in differentiation medium (DMEM with 15% FBS,

Penicillin-Streptomycin, without LIF).

Plate the cells as hanging drops (20 µL containing 400-600 cells) on the lid of a petri dish.

Incubate for 2 days to allow the formation of embryoid bodies (EBs).

Cardiogenol C Treatment:

After 2 days, transfer the EBs to a new petri dish containing differentiation medium.

Add Cardiogenol C hydrochloride to the medium to a final concentration of 0.25 µM.[1]

This concentration has been shown to be effective in inducing cardiac muscle cell-specific

transcription factors.[1]

Differentiation and Observation:

Culture the EBs for an additional 5-8 days. Change the medium every two days,

replenishing with fresh Cardiogenol C hydrochloride.

Monitor the EBs daily for the appearance of spontaneous contractions (beating), which is

a characteristic feature of differentiated cardiomyocytes.[1]

Analysis:

At the end of the differentiation period, the cells can be fixed and stained for cardiac-

specific markers such as myosin heavy chain (MHC) to confirm successful differentiation.

[1]
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Caption: Workflow for the safe handling of Cardiogenol C hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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